Cas no 58545-97-4 (4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one)

• Product Name: 4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• CAS No: 58545-97-4
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• MDL: MFCD03273541
• CID: 3140018
• PubChem ID: 596895
• Update Time: 2025-04-21

4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one
• 4,6-Dimethoxyisobenzofuran-1(3H)-one
• 58545-97-4
• CHEBI:167434
• MLS000704024
• SCHEMBL6200978
• 4,6-Dimethoxy-2-benzofuran-1(3H)-one
• SMR000229877
• Phthalide, 4,6-dimethoxy-
• 4,6-dimethoxy-3H-isobenzofuran-1-one
• G65461
• AP-383/42302327
• 4,6-Dimethoxy-2-benzofuran-1(3H)-one #
• MFCD03273541
• 4,6-dimethoxyphth alide
• CHEMBL1482042
• 4,6-dimethoxy-phthalide
• 4,6-dimethoxy-3H-2-benzofuran-1-one
• EN300-201289
• 4,6-dimethoxy-3H-2-benzouran-1-one
• CS-0238854
• HMS2536A16
• ICA54597

• MDL： MFCD03273541
• Inchi： 1S/C10H10O4/c1-12-6-3-7-8(5-14-10(7)11)9(4-6)13-2/h3-4H,5H2,1-2H3
• InChI Key： FJPMLTZXTKBVKX-UHFFFAOYSA-N
• SMILES： O1C(C2C=C(C=C(C=2C1)OC)OC)=O

Computed Properties

• Exact Mass: 194.05790880g/mol
• Monoisotopic Mass: 194.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 404.2±45.0 °C at 760 mmHg
• Flash Point: 185.1±28.8 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4,6-dimethoxy-1,3-dihydro-2-benzofuran-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides